Cas no 1020718-02-8 (1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde
• CAS No: 1020718-02-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5704514
• PubChem ID: 54775515
• Update Time: 2025-10-28

1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1300930
• 1-(cyclopropylmethyl)-3,5-dimethylpyrazole-4-carbaldehyde
• 1-(cyclopropylmethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• AKOS005264807
• 1020718-02-8
• 1-CYCLOPROPYLMETHYL-3,5-DIMETHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 1H-Pyrazole-4-carboxaldehyde, 1-(cyclopropylmethyl)-3,5-dimethyl-
• 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H14N2O/c1-7-10(6-13)8(2)12(11-7)5-9-3-4-9/h6,9H,3-5H2,1-2H3
• InChI Key： FZXVQVPYMULBRA-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C=1C)CC1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde

1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1020718-02-8, known as 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system substituted with a cyclopropylmethyl group at position 1, methyl groups at positions 3 and 5, and an aldehyde group at position 4. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde has been investigated for its potential as an anti-inflammatory agent. Researchers have found that the cyclopropylmethyl group plays a crucial role in modulating the molecule's activity by enhancing its stability and bioavailability. This finding underscores the significance of substituent effects in drug design and optimization.

In addition to its pharmacological applications, this compound has also been explored in the context of materials science. The aldehyde group at position 4 makes it a promising candidate for use in click chemistry reactions, which are widely employed in the synthesis of complex molecules. By leveraging the reactivity of the aldehyde group, scientists have successfully incorporated this compound into polymer networks, resulting in materials with enhanced mechanical properties. These advancements demonstrate the versatility of 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde across multiple disciplines.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring system. One common approach involves the condensation of an aldehyde with an amine derivative in the presence of a suitable catalyst. The subsequent introduction of substituents, such as the cyclopropylmethyl and methyl groups, requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental perspective, 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that under aerobic conditions, this compound undergoes rapid degradation, minimizing its potential impact on aquatic ecosystems. This characteristic is particularly important for applications in agriculture and industrial settings where environmental sustainability is a key consideration.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the biological activity of 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde. Advanced computational techniques, such as molecular docking and dynamics simulations, are being utilized to predict its binding affinities with various protein targets. These insights will pave the way for the development of more potent and selective drug candidates based on this scaffold.

In conclusion, 1-(Cyclopropylmethyl)-3,5-dimethyl-1h-pyrazole-4-carbaldehyde (CAS No. 1020718-02-8) stands out as a versatile and promising molecule with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing both academic knowledge and industrial innovation.